Cas no 25855-20-3 (Quinazoline, 2-phenyl-)

• Product Name: Quinazoline, 2-phenyl-
• CAS No: 25855-20-3
• MF: C₁₄H₁₀N₂
• MW: 206.242602825165
• MDL: MFCD13961838
• CID: 1427823
• PubChem ID: 12220185
• Update Time: 2025-04-24

Quinazoline, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-phenyl-
• 2-phenylquinazoline
• 2-phenylquinazolin
• AKOS005138212
• 25855-20-3
• AS-77726
• DTXSID90877389
• phenylquinazoline
• SCHEMBL713218

• MDL： MFCD13961838
• Inchi： 1S/C14H10N2/c1-2-6-11(7-3-1)14-15-10-12-8-4-5-9-13(12)16-14/h1-10H
• InChI Key： VDDAVZWCRBHDLQ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 206.0845
• Monoisotopic Mass: 206.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Additional information on Quinazoline, 2-phenyl-

Quinazoline, 2-phenyl- (CAS No. 25855-20-3): A Comprehensive Overview

The compound Quinazoline, 2-phenyl-, also identified by its CAS number 25855-20-3, is an organic heterocyclic compound that has garnered significant attention in various scientific and industrial fields. This molecule belongs to the quinazoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyrimidine ring. The presence of the phenyl group at the 2-position of the quinazoline ring imparts unique electronic and structural properties to this compound, making it a valuable material in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Quinazoline, 2-phenyl- through various methodologies. One notable approach involves the condensation of o-phenylenediamine with aldehydes or ketones under specific reaction conditions. This method not only ensures high yield but also allows for functionalization at other positions of the quinazoline ring, paving the way for the creation of diverse derivatives. These derivatives have found applications in drug discovery, material science, and optoelectronic devices.

In the realm of pharmaceutical research, Quinazoline, 2-phenyl- has emerged as a promising scaffold for developing bioactive molecules. Its ability to interact with biological targets such as kinases and proteases has led to its exploration as a potential therapeutic agent. For instance, studies have demonstrated that certain quinazoline derivatives exhibit anti-cancer properties by inhibiting key enzymes involved in cell proliferation and survival pathways.

The electronic properties of Quinazoline, 2-phenyl- make it an attractive candidate for use in organic electronics. Researchers have investigated its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The molecule's ability to undergo π–π stacking interactions and its high thermal stability contribute to its suitability for these applications. Recent studies have focused on optimizing its electronic characteristics through substitution patterns and doping techniques to enhance device performance.

In addition to its practical applications, Quinazoline, 2-phenyl- serves as a valuable model compound for studying fundamental chemical processes. Its reactivity towards various nucleophiles and electrophiles provides insights into heterocyclic chemistry mechanisms. Moreover, its role as a precursor in the synthesis of more complex molecules highlights its importance in organic synthesis.

The increasing interest in sustainable chemistry has also led to the exploration of green synthesis methods for Quinazoline, 2-phenyl-. Techniques such as microwave-assisted synthesis and catalytic processes using environmentally friendly catalysts are being developed to minimize waste and energy consumption during production. These advancements align with global efforts to promote eco-friendly chemical practices.

In conclusion, Quinazoline, 2-phenyl- (CAS No. 25855-20-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in advancing scientific innovation and technological development.